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Compound of Interest

Compound Name: (S)-Fmoc-β2-homophenylalanine

Cat. No.: B1165833

Get Quote

Executive Summary & Strategic Rationale
Target Molecule: (S)-Fmoc-β²-homophenylalanine (Fmoc-β²-hPhe) CAS: Non-standard

(Variable by specific isomer/salt) Application: Peptidomimetics,

-peptide foldamers (12/10-helix formation), protease-resistant therapeutic scaffolds.

In the landscape of non-proteinogenic amino acids, ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

-amino acids represent a cornerstone of modern peptidomimetics.[1] While

-amino acids (side chain on the

-carbon) are easily accessed via Arndt-Eistert homologation of natural

-amino acids,

-amino acids (side chain on the

-carbon) present a significantly higher synthetic challenge.

The difficulty lies in the construction of the chiral center. Unlike
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-residues, where the chirality is inherited from the natural amino acid pool, the chiral center in

-residues is generated de novo at the

-position. This position is chemically labile; the acidic

-proton increases the risk of racemization during synthesis and handling.

This guide details the Evans Chiral Auxiliary route.[2] While organocatalytic Mannich reactions

(Gellman method) exist, the Evans approach remains the most robust, self-validating protocol

for producing high-enantiopurity building blocks in a standard medicinal chemistry setting

without requiring specialized catalyst screening.

Retrosynthetic Analysis
The synthesis relies on the diastereoselective alkylation of a chiral enolate. We disconnect the

C2-C3 bond (relative to the carbonyl) or the C2-N bond. The most reliable disconnection for

-substitution involves installing the aminomethyl equivalent onto a hydrocinnamic acid scaffold.

Key Disconnection: (S)-Fmoc-β²-hPhe

(S)-2-benzyl-3-aminopropionic acid

(S)-2-benzyl-3-hydroxypropionic acid precursor

Hydrocinnamic acid + (S)-Evans Auxiliary.

(S)-Fmoc-β²-hPheFree β²-Amino Acid
(S)-2-benzyl-3-aminopropionic acid

Fmoc ProtectionChiral Azide Intermediate
(α-azidomethyl derivative)

Reduction/HydrolysisChiral Alcohol
(α-hydroxymethyl derivative)

Mitsunobu/AzidationN-Acyloxazolidinone
(Hydrocinnamoyl-Evans Aux)

TiCl4/Trioxane
(Hydroxymethylation)Hydrocinnamic Acid

+ (S)-4-benzyl-2-oxazolidinone
Acylation

Click to download full resolution via product page

Figure 1: Retrosynthetic logic flow from target building block to commodity starting materials.

Detailed Synthetic Protocol
Phase 1: Scaffold Construction
Objective: Attachment of the hydrocinnamic acid side chain to the chiral auxiliary.
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Reagents: Hydrocinnamic acid (1.0 eq), Pivaloyl chloride (1.1 eq),

(1.2 eq), (S)-4-benzyl-2-oxazolidinone (1.0 eq),

(0.1 eq).

Procedure:

Dissolve hydrocinnamic acid in dry THF at -78°C.

Add

followed by pivaloyl chloride to form the mixed anhydride. Stir for 15 min at 0°C.

In a separate flask, deprotonate the (S)-oxazolidinone with n-BuLi at -78°C in THF.

Cannulate the lithiated auxiliary into the mixed anhydride solution at -78°C.

Warm to RT and stir overnight.

Validation:

H NMR should show the characteristic doublet of the oxazolidinone ring protons and the
disappearance of the carboxylic acid peak.

Phase 2: Diastereoselective -Hydroxymethylation
Objective: Installation of the hydroxymethyl group (precursor to the amine) with high

stereocontrol. This is the critical stereodefining step.

Mechanism: The Titanium (

) enolate of the N-acyloxazolidinone reacts with the formaldehyde source (s-trioxane). The
bulky benzyl group on the auxiliary blocks one face, forcing the electrophile to attack from
the opposite side, establishing the (S)-configuration at the

-carbon.

Protocol:
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Reagents: N-Hydrocinnamoyl-oxazolidinone (1.0 eq),

(1.1 eq), DIPEA (1.2 eq), s-Trioxane (1.2 eq),

(additional 1.0 eq for activation).

Solvent: Anhydrous

(DCM).

Steps:

Cool the solution of N-acyloxazolidinone in DCM to 0°C.

Add

(1.1 eq) dropwise (yellow/orange suspension forms).

Add DIPEA dropwise. Stir for 30-60 mins to form the titanium enolate (deep red/dark

color).

Add s-Trioxane (dissolved in minimal DCM) followed by the second portion of

.

Stir at 0°C for 2-4 hours. Monitor by TLC (product is more polar).

Quench: Carefully add saturated

.

Purification: Flash chromatography (EtOAc/Hexanes).

Checkpoint: This intermediate is the "Aldol" adduct. Verify diastereomeric ratio (dr) via HPLC;

typically >95:5.

Phase 3: Functional Group Interchange (OH )
Objective: Convert the alcohol to an azide with inversion of configuration? No. The alcohol is on

the
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-carbon relative to the auxiliary, but the chiral center is the

-carbon. The reaction occurs at the primary alcohol (

). Therefore, no stereochemical erosion occurs during this displacement.

Protocol (Mitsunobu):

Reagents:

-Hydroxymethyl intermediate,

, DIAD (Diisopropyl azodicarboxylate), DPPA (Diphenylphosphoryl azide).

Conditions: THF, 0°C to RT.

Note: Alternatively, convert OH to O-Mesyl (MsCl, Pyridine) and displace with

in DMF at 50°C. The Mesyl route is often cleaner for scale-up.

Phase 4: Auxiliary Removal & Reduction
Objective: Liberate the free acid without epimerizing the

-center.

Critical Warning: Standard basic hydrolysis (LiOH/MeOH) is dangerous here. The product has

an acidic

-proton adjacent to the carbonyl and the benzyl side chain. Strong base will cause
racemization.

Recommended Method (LiOOH Hydrolysis):

Dissolve the azide-intermediate in THF/Water (3:1).

Cool to 0°C. Add

(30%, 4 eq) followed by

(2 eq).
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Stir at 0°C. The oxazolidinone is cleaved; the peracid intermediate is more reactive than the

hydroxide, allowing cleavage at lower pH/temperature than standard saponification.

Quench with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-

star-inserted">

(to destroy peroxide). Remove THF. Extract auxiliary with DCM. Acidify aqueous layer and
extract the Azido-Acid.

Reduction (Staudinger or Hydrogenation):

Hydrogenation:

, Pd/C (10%) in MeOH. This reduces the

to

cleanly.

Result: (S)-2-benzyl-3-aminopropionic acid (crude).

Phase 5: Fmoc Protection
Reagents: Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide),

.

Solvent: Water/Dioxane (1:1).

Procedure:

Suspend the amino acid in Water/Dioxane.

Add

(2.5 eq).

Add Fmoc-OSu (1.1 eq).

Stir at RT for 4-12 hours.
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Workup: Acidify with 1N HCl (cold) to pH 2. Extract with EtOAc.

Purification: Recrystallization from EtOAc/Hexane is preferred over column

chromatography to ensure removal of Fmoc-byproducts.

Visual Workflow
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Phase 1: Enolate Formation

Phase 2: Stereoselective C-C Bond Formation

Phase 3: FGI & Deprotection

Phase 4: Final Protection

Evans Aux + Hydrocinnamic Acid
(Mixed Anhydride Coupling)

TiCl4 / DIPEA / Trioxane
(α-Hydroxymethylation)

QC: Check dr (HPLC)

MsCl / NaN3
(Conversion to Azide)

Pass

LiOH / H2O2
(Chiral Aux Removal)

H2 / Pd-C
(Azide Reduction)

Fmoc-OSu / NaHCO3

(S)-Fmoc-β²-hPhe
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Figure 2: Step-by-step experimental workflow for the synthesis of (S)-Fmoc-β²-hPhe.
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Technical Specifications & Quality Control
Physical Properties (Expected)

Appearance: White powder.

Molecular Weight: ~401.45 g/mol .

Solubility: Soluble in DMF, DMSO, DCM; insoluble in water.

Analytical Checkpoints
Checkpoint Method

Acceptance
Criteria

Rationale

Intermediate 1

(Hydroxymethyl)
Chiral HPLC dr > 98:2

The stereocenter is

set here. Low dr

cannot be corrected

easily later.

Cleavage (Free Acid) H NMR No Aux Signals

Ensure complete

removal of Evans

auxiliary (signals at

4.0-4.5 ppm).

Final Product HPLC (C18) Purity > 98%

Fmoc-OSu byproducts

(Fmoc-OH) must be

removed.

Enantiopurity Marfey's Analysis er > 99:1

Derivatization with

FDAA followed by LC-

MS to confirm no

racemization occurred

during LiOOH

hydrolysis.

Troubleshooting Guide
Problem: Low yield during hydroxymethylation.

Solution: Ensure
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is fresh and not yellow/fuming excessively before addition. Moisture kills the titanium
enolate.

Problem: Racemization observed in final product.

Solution: The hydrolysis step (Step 4) was likely too warm or too basic. Keep T < 0°C and

strictly limit reaction time. Use

rather than

.

Problem: Incomplete Azide Reduction.

Solution: Poisoning of Pd/C can occur if sulfur traces (from reagents) are present. Wash

the intermediate thoroughly. Alternatively, use Staudinger reduction (

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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